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Compound of Interest

Compound Name: Ethyl 2-cyclopropylideneacetate

Cat. No.: B1249833

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of ethyl 2-
cyclopropylideneacetate, a key reagent in various chemical syntheses. Adherence to these
protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Information

o Chemical Name: Ethyl 2-cyclopropylideneacetate
e CAS Number: 74592-36-2
e Molecular Formula: C7H1002

e Molecular Weight: 126.15 g/mol

Hazard Identification

Ethyl 2-cyclopropylideneacetate is a hazardous chemical that requires careful handling. The
primary hazards are summarized below.

e GHS Classification:
o Flammable Liquids, Category 2 (H225: Highly flammable liquid and vapor)[1]

o Skin Irritation, Category 2 (H315: Causes skin irritation)[1]
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o Eye Irritation, Category 2A (H319: Causes serious eye irritation)[1]

o Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation), Category 3
(H335: May cause respiratory irritation)[1]

» Signal Word: Danger[1]
e Hazard Pictograms:
o GHSO02: Flame (Flammable)[1]

o GHSO07: Exclamation Mark (Irritant)[1]

Quantitative Data Summary

The physical and safety-related properties of ethyl 2-cyclopropylideneacetate are
summarized in the table below for easy reference.

Property Value Source
Storage Temperature 2-8°C [1]
Boiling Point 167.179°C at 760 mmHg [2]
Flash Point 74.125°C [2]
Appearance Colorless to light yellow liquid [1]
GHS Hazard Codes H225, H315, H319, H335 [1]

Experimental Protocols
Protocol 1: General Handling and Use

This protocol outlines the necessary steps for safely handling ethyl 2-
cyclopropylideneacetate in a laboratory setting.

A. Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles that conform to EU EN166 or US NIOSH
standards.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) must be worn.
Inspect gloves for any signs of degradation or puncture before use.

o Body Protection: A flame-retardant lab coat is required. For larger quantities or procedures
with a higher risk of splashing, a chemical-resistant apron should also be worn.

» Respiratory Protection: All handling should be performed in a certified chemical fume hood to
avoid inhalation of vapors. If a fume hood is not available or if exposure limits are exceeded,
a full-face respirator with an appropriate organic vapor cartridge is necessary.

B. Engineering Controls:

o Work exclusively in a well-ventilated area, preferably within a chemical fume hood with
sufficient airflow.

e Ensure an eyewash station and safety shower are readily accessible and have been recently
tested.

o Use spark-proof tools and explosion-proof equipment, especially when transferring or
handling larger quantities.

C. Handling Procedure:

o Before starting, ensure all required PPE is correctly worn.

e Place all necessary equipment and reagents inside the chemical fume hood.

o Keep the container of ethyl 2-cyclopropylideneacetate tightly closed when not in use.

e Ground and bond containers and receiving equipment during transfers to prevent static
discharge.

» Avoid contact with skin, eyes, and clothing. In case of accidental contact, follow the first-aid
measures outlined in Protocol 3.
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» Do not eat, drink, or smoke in the laboratory area.

Protocol 2: Storage Procedures

Proper storage is essential to maintain the stability of the compound and prevent hazardous
situations.

A. Storage Conditions:

o Store in a refrigerator at a temperature between 2-8°C.[1]

o Keep the container tightly sealed to prevent the escape of vapors and contamination.
o Store in a dry, well-ventilated area designated for flammable liquids.

B. Incompatible Materials:

o Keep away from strong oxidizing agents, strong acids, and strong bases.

o Store separately from any sources of ignition, including heat, sparks, and open flames.

Protocol 3: Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.

A. Spill Response:

Evacuate all non-essential personnel from the immediate area.
 Remove all sources of ignition.
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or earth). Do not use combustible materials like sawdust.

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.
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e Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
B. First-Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Diagrams
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Workflow for Safe Handling of Ethyl 2-Cyclopropylideneacetate
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Caption: Safe handling workflow for ethyl 2-cyclopropylideneacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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